(R)-Trifluoromethylserine

• IUPAC Name: (2R)-2-amino-3,3,3-trifluoro-2-(hydroxymethyl)propanoic acid
• InChI: InChI=1S/C4H6F3NO3/c5-4(6,7)3(8,1-9)2(10)11/h9H,1,8H2,(H,10,11)/t3-/m1/s1
• InChI Key: XUBRWHIFGPDTSF-GSVOUGTGSA-N
• Canonical SMILES: C(C(C(=O)O)(C(F)(F)F)N)O
• Isomeric SMILES: C([C@@](C(=O)O)(C(F)(F)F)N)O
• Molecular Formula: C4H6F3NO3
• Molecular Weight: 173.09 g/mol

Description

(R)-Trifluoromethylserine is a non-natural amino acid that has gained attention in the scientific community due to its unique properties. It is a fluorinated analog of serine, which is an important amino acid involved in various biological processes. The incorporation of (R)-Trifluoromethylserine into proteins has shown promising results in the development of new drugs and materials.

Mechanism of Action

The mechanism of action of (R)-Trifluoromethylserine is not fully understood. However, studies have shown that its incorporation into proteins can affect their conformation and stability. This, in turn, can affect their biological activity and interaction with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R)-Trifluoromethylserine have been studied in various biological systems. Studies have shown that its incorporation into proteins can enhance their stability and resistance to proteolysis. This has led to the development of new drugs with improved pharmacokinetic properties. In addition, (R)-Trifluoromethylserine has been shown to affect the activity of enzymes involved in various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-Trifluoromethylserine in lab experiments include its ability to enhance the biological activity and stability of proteins. This can lead to the development of new drugs with improved pharmacokinetic properties. However, the limitations of using (R)-Trifluoromethylserine include the difficulty in synthesizing it and the limited availability of commercial sources.

Future Directions

There are several future directions for the use of (R)-Trifluoromethylserine in scientific research. These include the development of new methods for its synthesis, the incorporation of (R)-Trifluoromethylserine into different types of proteins, and the study of its effects on various biological processes. In addition, the use of (R)-Trifluoromethylserine in the development of new drugs and materials is an area of active research.

Synthesis Methods

The synthesis of (R)-Trifluoromethylserine involves the reaction of serine with a trifluoromethylating agent. Several methods have been developed to achieve this, including direct fluorination, trifluoromethylation using trifluoromethyl iodide, and trifluoromethylation using trifluoromethyl sulfonium salts. These methods have been optimized to achieve high yields and purity of (R)-Trifluoromethylserine.

Scientific Research Applications

(R)-Trifluoromethylserine has been extensively studied for its potential applications in scientific research. One of the most significant applications is in the development of new drugs. The incorporation of (R)-Trifluoromethylserine into peptide and protein structures has shown promising results in enhancing their biological activity and stability. This has led to the development of new drugs with improved potency and pharmacokinetic properties.